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Compound of Interest

Compound Name: cis-6-Nonenyl Acetate
CAS No.: 76238-22-7
Cat. No.: B1587849
Get Quote
. J

Executive Summary

Bottom Line Up Front (BLUF): cis-6-Nonenyl Acetate is a Class IlIB combustible liquid with
significant aquatic toxicity.[1] It is strictly prohibited from sanitary sewer disposal (sink drains).

[1][2]

» Primary Disposal Method: Thermal destruction (Incineration) via a licensed waste contractor.

[1]
e Immediate Hazard: Aquatic toxicity (H411) and potential skin irritation.

e Segregation: Store away from oxidizing agents.[1][3][4] Do not mix with aqueous waste

streams.[1][5]

Chemical Profile & Hazard Analysis

To execute a safe disposal plan, one must understand the physicochemical properties driving
the safety protocols. The insolubility of this ester dictates that it cannot be treated via municipal
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water systems, while its high flash point allows for specific fuel-blending options during

incineration.[1]

ble 1: Critical Saf hvsical

Property Value / Classification Operational Implication
Unique identifier for waste
CAS Number 76238-22-7 -
manifesting.[1]
Combustible (Class 11IB). Low
Flash Point > 93.3°C (> 200°F) fire risk at ambient temp, but
supports combustion.[1]
NO DRAIN DISPOSAL. Will
Water Solubility Insoluble (< 17 mg/L) phase-separate and clog/coat
piping.[1]
- ) Floats on water.[1][6] Difficult
Specific Gravity 0.886 — 0.892 o
to contain if flushed.[1]
o Toxic to aquatic life; Skin
GHS Classification H411, H315 ]
[rritant.
o Incompatible with strong
Reactivity Stable

oxidizing agents.[1]

Waste Segregation Workflow

Proper segregation is the first line of defense against chemical accidents.[1] cis-6-Nonenyl
Acetate must be isolated from oxidative waste streams (e.g., nitric acid, peroxides) to prevent

exothermic reactions.[1]

Diagram 1: Waste Stream Decision Tree

This logic gate ensures the material is routed to the correct disposal container based on its

purity and mixture state.
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Waste Generation:
cis-6-Nonenyl Acetate

Is the waste pure
or mixed with organic solvents?

Yes (Pure/Organic Mix)

STREAM A: Organic Waste
Is it mixed with (Halogen-Free)
Aqueous Solutions? Container: HDPE or Glass
Label: 'Non-RCRA Regulated Organic'

‘es (Emulsion/Mix) Solid/Wipes

STREAM B: Aqueous-Organic Mix STREAM C: Solid Waste

Requires Phase Separation
DO NOT POUR DOWN DRAIN

(Contaminated Wipes/PPE)
Double Bag -> Solid Haz Waste

Click to download full resolution via product page
Figure 1: Decision matrix for segregating cis-6-Nonenyl Acetate waste streams.

Detailed Disposal Protocol
Phase 1: Container Selection

* Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]
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o Scientific Rationale: Esters can swell certain rubbers and low-grade plastics over time.[1]
HDPE provides excellent chemical resistance to aliphatic esters.[1]

e Headspace: Leave at least 10% headspace to allow for thermal expansion.

Phase 2: Labeling & Classification

Although cis-6-Nonenyl Acetate has a flash point > 200°F (placing it outside the typical RCRA
D001 Ignitable characteristic of < 140°F), it must still be managed as chemical waste due to
aquatic toxicity.[1]

o Label Text: "Non-RCRA Regulated Chemical Waste - Combustible Liquid."[1]
o Constituents: List "cis-6-Nonenyl Acetate" explicitly.

e Hazard Checkbox: Mark "Toxic" (Aquatic) and "Irritant.”

Phase 3: Storage Prior to Pickup

e Environment: Store in a cool, well-ventilated area away from direct sunlight.
e Secondary Containment: Store bottles inside a polyethylene tray to capture potential leaks.
o Timeline: Do not accumulate for more than 180 days (standard EHS best practice).

Spill Contingency Plan

Accidents happen.[1][2] This protocol ensures a minor spill does not escalate into an
environmental violation.[1]

Diagram 2: Spill Response Logic

Follow this linear workflow immediately upon detection of a release.
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Small Spill (<500mL)
Absorb with Vermiculite/Pads

Clean Surface
Use Soap/Water (Surfactant)
Large Spill (>500mL) | to emulsify residue
Dike with Absorbent Socks
Prevent Drain Entry

Dispose Debris
as Solid Hazardous Waste

Assess Volume
(< 500mL vs > 500mL)

Spill Detected

Click to download full resolution via product page
Figure 2: Immediate response workflow for liquid spills.

Critical Note on Cleaning: Because cis-6-Nonenyl Acetate is hydrophobic (water-fearing),
water alone will not clean the surface; it will merely spread the slick.[1] You must use a
surfactant (soap/detergent) to emulsify the ester during the final cleaning stage.[1]

Scientific Rationale & Compliance
Why Incineration?

The molecular structure of cis-6-Nonenyl Acetate (

) consists of a hydrocarbon chain and an ester functional group.[1]

e Mechanism: High-temperature incineration completely oxidizes the molecule into Carbon
Dioxide (

) and Water (

)[1]

e Energy Recovery: Due to its significant carbon content, this waste stream often qualifies for
fuel blending, where it is used to power cement kilns, a sustainable disposal route compared
to landfilling.

Why No Drain Disposal?

e Bioaccumulation: The partition coefficient (Log Kow) is estimated > 3.[1]9. This indicates a
high affinity for lipids, meaning it can bioaccumulate in fish and aquatic organisms rather
than dissolving in the water column.[1]
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¢ Infrastructure Damage: As an insoluble oil, it can coat sensors and biological media in
wastewater treatment plants, disrupting bacterial digestion processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1587849?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

